Cas no 2229094-09-9 (1-(3-bromo-4-methylthiophen-2-yl)cyclopentylmethanamine)

• Product Name: 1-(3-bromo-4-methylthiophen-2-yl)cyclopentylmethanamine
• CAS No: 2229094-09-9
• MF: C₁₁H₁₆BrNS
• MW: 274.220440864563
• CID: 6461880
• PubChem ID: 165737228
• Update Time: 2025-05-25

1-(3-bromo-4-methylthiophen-2-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methylthiophen-2-yl)cyclopentylmethanamine
• EN300-1919121
• 2229094-09-9
• [1-(3-bromo-4-methylthiophen-2-yl)cyclopentyl]methanamine

• Inchi： 1S/C11H16BrNS/c1-8-6-14-10(9(8)12)11(7-13)4-2-3-5-11/h6H,2-5,7,13H2,1H3
• InChI Key： WGLGGQNTXVHDCR-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C1(CN)CCCC1

Computed Properties

• Exact Mass: 273.01868g/mol
• Monoisotopic Mass: 273.01868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-bromo-4-methylthiophen-2-yl)cyclopentylmethanamine

1-(3-Bromo-4-Methylthiophen-2-yl)Cyclopentylmethanamine: A Comprehensive Overview

CAS No. 2229094-09-9, commonly referred to as 1-(3-bromo-4-methylthiophen-2-yl)cyclopentylmethanamine, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopentane ring, a thiophene moiety, and an amine group. The presence of a bromine atom at the 3-position of the thiophene ring adds to its reactivity and makes it a valuable intermediate in synthetic chemistry.

The compound's structure is particularly interesting due to the combination of a thiophene ring and a cyclopentane ring. The thiophene moiety, with its aromatic properties, contributes to the compound's stability and reactivity. The bromine substituent at the 3-position further enhances its chemical versatility, making it a suitable candidate for various substitution reactions. The cyclopentane ring, on the other hand, introduces rigidity and bulkiness, which can influence the compound's physical properties and reactivity.

Recent studies have highlighted the potential of 1-(3-bromo-4-methylthiophen-2-yl)cyclopentylmethanamine in drug discovery and development. Its unique structure allows for the exploration of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Researchers have found that this compound exhibits promising bioactivity in preliminary assays, suggesting its potential as a lead compound for further optimization.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cycloaddition reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes for this compound.

The physical properties of CAS No. 2229094-09-9 are well-documented, with a melting point of approximately 155°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound is also relatively stable under normal storage conditions, provided it is protected from light and moisture.

One of the most exciting developments involving this compound is its application in materials science. Researchers have explored its use as a precursor for advanced materials such as conductive polymers and hybrid organic-inorganic composites. The thiophene moiety in the structure plays a crucial role in these applications due to its ability to form conjugated systems with excellent electronic properties.

In conclusion, 1-(3-bromo-4-methylthiophen-2-yl)cyclopentylmethanamine (CAS No. 2229094-09-9) is a versatile compound with wide-ranging applications in chemistry, pharmacology, and materials science. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new potentials for this compound, its role in scientific innovation is expected to grow significantly in the coming years.